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Compound of Interest |

Compound Name: 3-(Chloromethyl)-5-phenylpyridine
CAS No.: 177976-31-7
Cat. No.: B065119

Get Quote

This document provides essential procedural guidance for the safe handling and disposal of 3-
(Chloromethyl)-5-phenylpyridine (CAS No. 177976-31-7). Developed for researchers,
chemists, and drug development professionals, this guide synthesizes safety data from
structurally related compounds and established principles of hazardous waste management to
offer a framework for minimizing risk and ensuring regulatory compliance. The primary directive
is to treat this compound as a hazardous substance, requiring meticulous planning for its
disposal from the moment of its acquisition.

Hazard Profile and Scientific Rationale

Understanding the intrinsic chemical properties of 3-(Chloromethyl)-5-phenylpyridine is
fundamental to appreciating the necessity for stringent disposal protocols. While specific
toxicological data for this exact compound is limited, its structure—a phenyl-substituted pyridine
ring with a reactive chloromethyl group—provides a clear basis for a precautionary approach.

o The Pyridine Moiety: Pyridine and its derivatives are known to be hazardous.[1][2][3] They
are typically harmful if swallowed, in contact with skin, or inhaled, and can cause skin and
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eye irritation.[3] Waste pyridine is classified as hazardous, and its disposal must be managed

according to state and federal regulations.[1]

o The Chloromethyl Group: The -(CHzCl) group is a potent electrophile, making the compound

a potential alkylating agent. This reactivity is analogous to benzyl halides and is the reason

this class of compounds are valuable synthetic intermediates.[4] However, this same

reactivity makes it susceptible to nucleophilic attack by biological macromolecules, a

mechanism underlying potential toxicity and mutagenicity.

o Combustion Byproducts: As a chlorinated organic compound, incomplete combustion can

lead to the formation of highly toxic and corrosive gases, including hydrogen chloride,

phosgene, and nitrogen oxides (NOXx).[5]

Based on data from closely related compounds like 2-(Chloromethyl)pyridine Hydrochloride

and 3-(Chloromethyl)-5-methylpyridine hydrochloride, the following hazards should be

assumed.[6][7][8]

Hazard Classification Category Statement
o H302: Harmful if swallowed.[6]
Acute Toxicity (Oral) Category 4
[718]
o H312: Harmful in contact with
Acute Toxicity (Dermal) Category 4 ]
skin.[6][8]
Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled.[6][8]

Skin Corrosion/Irritation

Category 1C/2

H314/H315: Causes severe
skin burns and eye damage or

causes skin irritation.[6][7][8]

Serious Eye Damage/Irritation

Category 1/2A

H318/H319: Causes serious
eye damage or causes serious
eye irritation.[6][7][8]

Specific Target Organ Toxicity

Category 3

H335: May cause respiratory
irritation.[6][8]

The Core Principle: Waste Management Hierarchy
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The disposal of 3-(Chloromethyl)-5-phenylpyridine must not be an afterthought. All waste
generated must be considered hazardous.[2][5] The most critical step a researcher can take is
to contact their institution's Environmental Health & Safety (EHS) department before starting
work to understand the specific disposal pathways and requirements at their facility. All disposal
actions must comply with local, state, and federal regulations.[1][5][7]

Decision-Making Workflow for Waste Disposal

The following diagram outlines the logical flow for categorizing and handling waste streams
containing 3-(Chloromethyl)-5-phenylpyridine.
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Disposal Decision Workflow for 3-(Chloromethyl)-5-phenylpyridine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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